Cas no 619-08-9 (2-Chloro-4-nitrophenol)

• Product Name: 2-Chloro-4-nitrophenol
• CAS No: 619-08-9
• MF: C₆H₄ClNO₃
• MW: 173.553860664368
• MDL: MFCD00043910
• CID: 39012
• PubChem ID: 12074
• Update Time: 2025-06-07

2-Chloro-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-nitrophenol
• 3-Carboxybenzaldehyde
• Nitrofungin
• Phenol, 2-chloro-4-nitro-
• 2-Chloro-4-Nitro Phenol
• Nitrofurgin
• Phenol, chloro-4-nitro-
• 2-Chloro-4-nitro-phenol
• 2-Chloranyl-4-Nitro-Phenol
• Y2V03M9UL8
• BOFRXDMCQRTGII-UHFFFAOYSA-N
• NSC1316
• 2-chloro-4nitrophenol
• PubChem18908
• 2-chloro,4-nitrophenol
• 2-chloro4-nitro-phenol
• WLN: WNR DQ CG
• KSC316C9H
• 3-Chloro-4-hydroxynitrobenzene
• 2-Chlor
• P9P
• BRN 2046372
• NS00034839
• 619-08-9
• 2-CHLOR-4-NITROPHENOL [WHO-DD]
• AH-034/32465052
• EINECS 210-578-8
• FT-0611794
• CS-W020579
• NSC-1316
• Z99601186
• InChI=1/C6H4ClNO3/c7-5-3-4(8(10)11)1-2-6(5)9/h1-3,9
• CHEBI:208164
• EN300-18946
• AC-10766
• 2-Chloro-4-nitrophenol, 97%
• AM20040873
• DTXSID0060694
• Q4498266
• SY006700
• MFCD00043910
• AKOS000119853
• BP-10437
• CHEMBL150824
• SCHEMBL140502
• UNII-Y2V03M9UL8
• W-105080
• A8571
• NSC 1316
• DTXCID7043166
• DB-025354
• 2-chlor-4-nitrophenol
• Phenol, 2chloro4nitro

• MDL： MFCD00043910
• Inchi： 1S/C6H4ClNO3/c7-5-3-4(8(10)11)1-2-6(5)9/h1-3,9H
• InChI Key： BOFRXDMCQRTGII-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)[N+](=O)[O-])O
• BRN： 2046372

Computed Properties

• Exact Mass: 172.98800
• Monoisotopic Mass: 172.9879707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Powder.
• Density: 1.4914 (rough estimate)
• Melting Point: 109.0 to 113.0 deg-C
• Boiling Point: 290.6°C at 760 mmHg
• Flash Point: 129.6℃
• Refractive Index: 1.5810 (estimate)
• Water Partition Coefficient: Slightly soluble
• PSA: 66.05000
• LogP: 2.47700
• Sensitiveness: Sensitive to humidity
• Solubility: Not determined

2-Chloro-4-nitrophenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：SK5075000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Chloro-4-nitrophenol

2-Chloro-4-nitrophenol (CAS No. 619-08-9): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-4-nitrophenol (CAS No. 619-08-9) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, characterized by its unique chemical structure, exhibits a range of properties that make it valuable in fields such as pharmaceuticals, chemical synthesis, and environmental studies. This article provides a comprehensive overview of 2-Chloro-4-nitrophenol, including its physical and chemical properties, synthesis methods, applications, and recent research developments.

Physical and Chemical Properties

2-Chloro-4-nitrophenol is a white to light yellow crystalline solid with a molecular formula of C₆H₃ClNO₃. It has a molecular weight of 170.54 g/mol and a melting point of approximately 73-75°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). The presence of the chloro and nitro groups imparts significant reactivity to the molecule, making it an important intermediate in various chemical reactions.

The nitro group in 2-Chloro-4-nitrophenol is a strong electron-withdrawing group, which influences the compound's acidity and reactivity. The chloro group, on the other hand, enhances the molecule's hydrophobicity and can participate in substitution reactions. These properties make 2-Chloro-4-nitrophenol a valuable starting material for the synthesis of more complex organic compounds.

Synthesis Methods

The synthesis of 2-Chloro-4-nitrophenol can be achieved through several routes, each with its own advantages and limitations. One common method involves the nitration of 2-chlorophenol using concentrated nitric acid. This reaction typically proceeds via an electrophilic aromatic substitution mechanism:

C6H4(Cl)-OH + HNO3 → C6H3(Cl)(NO2)OH + H2O

This method is straightforward but requires careful control of reaction conditions to avoid over-nitration or side reactions. Another approach involves the chlorination of 4-nitrophenol using chlorine gas or a chlorinating agent such as thionyl chloride:

C6H4(NO2)OH + Cl2/SOCl2 → C6H3(Cl)(NO2)OH + HCl/H2O

This method is also effective but may require more stringent safety measures due to the use of hazardous reagents.

2-Chloro-4-nitrophenol's unique chemical properties make it useful in a variety of applications. In the pharmaceutical industry, it serves as an intermediate in the synthesis of drugs with antibacterial and antifungal properties. For example, it is used in the production of certain antibiotics and antifungal agents that target specific pathogens.

In chemical synthesis, 2-Chloro-4-nitrophenol is employed as a building block for the preparation of dyes, pigments, and other fine chemicals. Its reactivity with various functional groups allows for the creation of complex molecules with tailored properties. Additionally, it is used in the development of new materials for applications such as coatings and adhesives.

The scientific community continues to explore new applications and properties of 2-Chloro-4-nitrophenol. Recent studies have focused on its potential use in environmental remediation. For instance, researchers have investigated its ability to degrade certain pollutants through photocatalytic processes. The presence of the nitro group makes it susceptible to reduction under appropriate conditions, which can be harnessed for environmental benefit.

In another study published in the Journal of Organic Chemistry, scientists explored the use of 2-Chloro-4-nitrophenol-based derivatives as novel catalysts for asymmetric synthesis. These derivatives showed high enantioselectivity in various reactions, opening up new possibilities for chiral drug synthesis.

Beyond these applications, there is ongoing research into the biological activity of 2-Chloro-4-nitrophenol. Studies have shown that it exhibits moderate cytotoxicity against certain cancer cell lines, making it a potential lead compound for anticancer drug development. However, further research is needed to fully understand its mechanisms of action and potential side effects.

2-Chloro-4-nitrophenol (CAS No. 619-08-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, chemical synthesis, and environmental science. Its unique chemical structure endows it with valuable properties that make it an important intermediate and building block in various processes. Ongoing research continues to uncover new uses and properties of this compound, highlighting its significance in both academic and industrial settings.